Cas no 1701589-48-1 (tert-Butyl 3-bromo-4-propoxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-bromo-4-propoxypyrrolidine-1-carboxylate
• CAS No: 1701589-48-1
• MF: C₁₂H₂₂BrNO₃
• MW: 308.211983203888
• CID: 5706900
• PubChem ID: 90337755
• Update Time: 2023-10-15

tert-Butyl 3-bromo-4-propoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15946892
• EN300-1135395
• tert-Butyl 3-bromo-4-propoxypyrrolidine-1-carboxylate
• tert-Butyl3-bromo-4-propoxypyrrolidine-1-carboxylate
• 1701589-48-1
• 1-Pyrrolidinecarboxylic acid, 3-bromo-4-propoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H22BrNO3/c1-5-6-16-10-8-14(7-9(10)13)11(15)17-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： BWCNEJVKCBDMJS-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCC

Computed Properties

• Exact Mass: 307.07831g/mol
• Monoisotopic Mass: 307.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 338.5±42.0 °C(Predicted)
• pka: -4.52±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids